Cas no 1214371-83-1 (5-(Pyridin-4-yl)-3-(trifluoromethyl)picolinonitrile)

• Product Name: 5-(Pyridin-4-yl)-3-(trifluoromethyl)picolinonitrile
• CAS No: 1214371-83-1
• MF: C₁₂H₆F₃N₃
• MW: 249.191352367401
• CID: 4686349
• Update Time: 2023-08-15

5-(Pyridin-4-yl)-3-(trifluoromethyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(pyridin-4-yl)-3-(trifluoromethyl)picolinonitrile
• 5-(Pyridin-4-yl)-3-(trifluoromethyl)picolinonitrile

• Inchi： 1S/C12H6F3N3/c13-12(14,15)10-5-9(7-18-11(10)6-16)8-1-3-17-4-2-8/h1-5,7H
• InChI Key： NKRCZOORCFFDOR-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=CC(=C1)C1C=CN=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 327
• Topological Polar Surface Area: 49.6